(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one

• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol
• IUPAC Name: (5E)-5-[(3-chloro-4-ethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H11ClN2O2S/c1-2-17-10-4-3-7(5-8(10)13)6-9-11(16)15-12(18)14-9/h3-6H,2H2,1H3,(H2,14,15,16,18)/b9-6+
• InChI Key: IFUSVTCZORPVLU-RMKNXTFCSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=S)N2)Cl
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)N2)Cl

Description

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one, also known as CEBIT, is a synthetic compound that has been of interest to the scientific community due to its potential therapeutic properties. This compound belongs to the class of imidazolidinones, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in the body. For example, studies have shown that (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This makes (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one a potential candidate for the treatment of hyperpigmentation disorders.
Biochemical and physiological effects:
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has been shown to have a range of biochemical and physiological effects. For example, studies have shown that (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can induce apoptosis (programmed cell death) in cancer cells, which makes it a potential candidate for the development of anticancer drugs. (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one in lab experiments include its high purity and stability, as well as its well-defined chemical structure. However, there are also limitations to using (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one in lab experiments, such as its low solubility in water and its potential toxicity.

Future Directions

There are many potential future directions for research on (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one. One area of interest is the development of new drugs based on (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one's biological activities. For example, (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one derivatives with improved solubility and bioavailability could be developed for use in the treatment of various diseases. Another area of interest is the study of (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one's mechanism of action, which could lead to a better understanding of its biological activities and potential therapeutic applications.

Synthesis Methods

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can be synthesized through a multistep process that involves the condensation of 3-chloro-4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization and subsequent oxidation. The final product is obtained as a yellow crystalline solid with a melting point of around 240°C.

Scientific Research Applications

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a range of biological activities, such as antimicrobial, antiviral, anticancer, and anti-inflammatory properties. These properties make (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one a promising candidate for the development of new drugs.